Cas no 2580249-94-9 (3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 2580249-94-9
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• CID: 5838507
• PubChem ID: 165888088
• Update Time: 2025-05-26

3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580201-23-4
• (1r,3r)-3-({[(benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• 2580204-35-7
• 3-({[(benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• 2580249-94-9
• EN300-7263109
• (1s,3s)-3-({[(benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid
• EN300-6994066
• EN300-7260596
• 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C14H16FNO4/c15-14(6-11(7-14)12(17)18)9-16-13(19)20-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,16,19)(H,17,18)
• InChI Key： RNGYGECRJDODJO-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OCC2C=CC=CC=2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 281.10633615g/mol
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid (CAS: 2580249-94-9)

The compound 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid (CAS: 2580249-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated cyclobutane derivatives, which are increasingly recognized for their utility in the development of novel pharmaceuticals. The presence of both a fluorinated cyclobutane ring and a benzyloxycarbonyl-protected amino group makes this compound particularly valuable for probing structure-activity relationships (SAR) in drug design. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and ring-closing metathesis, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies suggest that 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid exhibits moderate inhibitory effects on specific enzymatic targets, such as proteases and kinases, which are implicated in various disease pathways. These findings have spurred further investigations into its potential as a scaffold for designing enzyme inhibitors with improved selectivity and potency.

Moreover, the compound's pharmacokinetic properties, including its metabolic stability and membrane permeability, have been evaluated in recent preclinical studies. These studies indicate that the fluorinated cyclobutane moiety enhances metabolic stability, making it a promising candidate for further optimization in drug development programs. Computational modeling and molecular docking studies have also provided insights into the compound's binding interactions with target proteins, offering a foundation for rational drug design.

In conclusion, 3-({[(Benzyloxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylic acid represents a versatile and pharmacologically relevant building block in medicinal chemistry. Ongoing research aims to explore its applications in the development of therapeutics for conditions such as cancer, inflammatory diseases, and infectious diseases. Future studies will likely focus on optimizing its synthetic routes, expanding its biological profiling, and translating these findings into clinical applications.